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Compound of Interest

Compound Name: Alpha-Estradiol-d3

Cat. No.: B15615169

This guide provides comprehensive safety data and handling precautions for Alpha-Estradiol-
d3, intended for researchers, scientists, and professionals in drug development. Alpha-
Estradiol-d3 is a deuterated form of Alpha-Estradiol, a weak estrogen and a 5a-reductase
inhibitor.[1][2] As with any active pharmaceutical ingredient, understanding its hazard profile
and implementing appropriate safety measures is critical.

Section 1: GHS Hazard Identification and
Classification

Alpha-Estradiol-d3 is classified as a hazardous substance. The following tables summarize its
GHS classification and associated hazard and precautionary statements.[3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
) o H351: Suspected of causing
Carcinogenicity 2
cancer.[3]
] o H360: May damage fertility or
Reproductive Toxicity 1A )
the unborn child.[3]
] ) H362: May cause harm to
Effects on or via lactation - )
breast-fed children.[3]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard [3]
Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects.[3]

Table 2: GHS Precautionary Statements
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Type Code

Statement

Prevention P201

Obtain special instructions
before use.[3][4]

Do not handle until all safety
P202 precautions have been read
and understood.[3][4]

Do not breathe

P260 dust/fume/gas/mist/vapours/sp

ray.[3][4]

Avoid contact during

P263 pregnancy and while nursing.

[3]4]

Wash skin thoroughly after

P264 .
handling.[3]
Do not eat, drink or smoke
pP270 . .
when using this product.
Avoid release to the
P273 _
environment.[4]
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.[4]
IF exposed or concerned: Get
Response P308 + P313 ) ] )
medical advice/ attention.[4]
P391 Collect spillage.
Storage P405 Store locked up.
Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.

Section 2: Physical and Chemical Properties
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Understanding the physical and chemical properties of Alpha-Estradiol-d3 is essential for safe
handling and storage.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C18H21D302[5]

Molecular Weight 275.41 g/mol [5]

Appearance White to off-white solid[5]

Melting Point 176-179 °C[3]

Solubility Soluble in ethanol and methanol; limited

solubility in water.[5]

Storage Temperature Room temperature.

Section 3: Experimental Protocols and Toxicological
Information

While specific experimental protocols for the deuterated compound are not readily available,
the toxicological profile is expected to be similar to that of alpha-estradiol.

Toxicological Data (for a-Estradiol):

o Acute Toxicity: No significant acute toxicological data has been identified in literature
searches.[6]

o Carcinogenicity: It is suspected of causing cancer.[3]

o Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to
breast-fed children.[3][6] There is ample evidence from animal experimentation that it can
cause developmental disorders.[6]

e Mutagenicity: The substance has been shown to be mutagenic in at least one assay or
belongs to a family of chemicals that can cause damage to cellular DNA.[6]
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Experimental Considerations:

Due to its hazardous properties, all experimental work with Alpha-Estradiol-d3 should be
conducted in a designated area, such as a chemical fume hood, to minimize exposure.[7]
Researchers should develop and follow standard operating procedures (SOPSs) that detail the
specific handling requirements for their experiments.

Section 4: Safe Handling and Emergency
Procedures

Engineering Controls:

e Use only under a chemical fume hood.[7]

e Ensure adequate ventilation.[7]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[8]

o Skin Protection: Wear chemical-resistant gloves (e.g., PVC).[8] A lab coat or other protective
clothing should be worn.[8]

» Respiratory Protection: If dust is generated, a dust mask (e.g., N95 type) should be used.[8]

Handling and Storage:

Avoid all personal contact, including inhalation.[6][8]

Do not eat, drink, or smoke when using this product.[4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Store locked up.[7]

Avoid contact with strong oxidizing agents.[7][8]

First-Aid Measures:
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e If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[7] If irritation or discomfort persists, seek medical attention.[8]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Flush skin with
running water and soap if available.[8]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Seek medical advice.[7]

« |If Swallowed: Do NOT induce vomiting. Call a physician or poison control center
immediately.[7]

Accidental Release Measures:

e Minor Spills: Use dry clean-up procedures and avoid generating dust.[8] Dampen with water
to prevent dusting before sweeping.[6][8] Collect spillage and place it in suitable containers
for disposal.[6][8]

o Major Spills: Evacuate personnel to safe areas.[7] Alert emergency responders and advise
them of the location and nature of the hazard.[6][8] Contain the spillage to prevent

environmental contamination.[6][8]

Section 5: Visual Guides for Safety and Handling

The following diagrams illustrate key safety and handling workflows for Alpha-Estradiol-d3.
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Caption: GHS Hazard Identification and Response Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Alpha-Estradiol-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615169#alpha-estradiol-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

